Cas no 175204-40-7 (3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole)
175204-40-7 structure
Product Name:3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole
CAS No:175204-40-7
MF:C13H15ClN2O
MW:250.724002122879
MDL:MFCD00124908
CID:133987
PubChem ID:2781701
Update Time:2025-04-19
3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-(tert-Butyl)phenyl)-5-(chloromethyl)-1,2,4-oxadiazole
- 1,2,4-Oxadiazole,5-(chloromethyl)-3-[4-(1,1-dimethylethyl)phenyl]-
- 3-(4-tert-Butylphenyl)-5-(chloromethyl)-1,2,4-oxadiazole
- 3-[4-(tert-Butyl)phenyl]-5-(chloromethyl)-1,2,4-oxadiazole
- 3-(4-tert-butylphenyl)-5-chloromethyl-1,2,4-oxadiazole
- 3-[4-(tert-Butyl)phenyl]-5-(chloroMethyl)-1,2,4-oxadiazole, Tech.
- 5-(chloromethyl)-3-[4-(1,1-dimethylethyl)phenyl]-1,2,4-oxadiazole
- 5-chloromethyl-3-(4-tert-butylphenyl)-[1,2,4]oxadiazole
- AKOS BB-7030
- BUTTPARK 98\16-26
- 3-[4-(TERT-BUTYL)PHENYL]-5-(CHLOROMETHYL)-1,2,4-OXADIAZOLE: TECH.
- 175204-40-7
- MFCD00124908
- AKOS004119123
- SCHEMBL2245578
- DTXSID90381835
- FT-0614832
- ZLQQUIHBQATFOP-UHFFFAOYSA-N
- 3-(4-tert-Butylphenyl)-5-chloromethyl-[1,2,4]oxadiazole
- BB 0242373
- AS-5736
- 3-(4-tert-Butyl-phenyl)-5-chloromethyl-[1,2,4]o xadiazole
- STL195404
- 1,2,4-Oxadiazole, 5-(chloromethyl)-3-[4-(1,1-dimethylethyl)phenyl]-
- 3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole
-
- MDL: MFCD00124908
- Inchi: 1S/C13H15ClN2O/c1-13(2,3)10-6-4-9(5-7-10)12-15-11(8-14)17-16-12/h4-7H,8H2,1-3H3
- InChI Key: ZLQQUIHBQATFOP-UHFFFAOYSA-N
- SMILES: ClCC1=NC(C2C=CC(=CC=2)C(C)(C)C)=NO1
Computed Properties
- Exact Mass: 250.08700
- Monoisotopic Mass: 250.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.148
- Melting Point: 46 °C
- Boiling Point: 350.2°Cat760mmHg
- Flash Point: 165.6°C
- Refractive Index: 1.53
- PSA: 38.92000
- LogP: 3.77290
3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S36/37/39;S45
3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T300033-1g |
3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole |
175204-40-7 | 95% | 1g |
¥4261.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T300033-250mg |
3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole |
175204-40-7 | 95% | 250mg |
¥1524.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T300033-50mg |
3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole |
175204-40-7 | 95% | 50mg |
¥442.90 | 2023-08-31 | |
| Apollo Scientific | OR27075-1g |
3-[4-(tert-Butyl)phenyl]-5-(chloromethyl)-1,2,4-oxadiazole |
175204-40-7 | 1g |
£219.00 | 2025-02-19 | ||
| TRC | B809995-100mg |
3-(4-tert-Butylphenyl)-5-chloromethyl-[1,2,4]oxadiazole |
175204-40-7 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B809995-500mg |
3-(4-tert-Butylphenyl)-5-chloromethyl-[1,2,4]oxadiazole |
175204-40-7 | 500mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B809995-1g |
3-(4-tert-Butylphenyl)-5-chloromethyl-[1,2,4]oxadiazole |
175204-40-7 | 1g |
$ 95.00 | 2022-06-06 | ||
| Chemenu | CM510892-1g |
3-(4-(tert-Butyl)phenyl)-5-(chloromethyl)-1,2,4-oxadiazole |
175204-40-7 | 98% | 1g |
$116 | 2023-02-17 | |
| abcr | AB145352-1 g |
3-[4-(tert-Butyl)phenyl]-5-(chloromethyl)-1,2,4-oxadiazole; 95% |
175204-40-7 | 1 g |
€311.30 | 2023-07-20 | ||
| abcr | AB145352-1g |
3-[4-(tert-Butyl)phenyl]-5-(chloromethyl)-1,2,4-oxadiazole, 95%; . |
175204-40-7 | 95% | 1g |
€311.30 | 2025-02-19 |
3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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